ethyl 4-anilino-2-quinazolinecarboxylate

• IUPAC Name: ethyl 4-anilinoquinazoline-2-carboxylate
• InChI: InChI=1S/C17H15N3O2/c1-2-22-17(21)16-19-14-11-7-6-10-13(14)15(20-16)18-12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,18,19,20)
• InChI Key: BQNOVRHNVJSDHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=CC=CC=C2C(=N1)NC3=CC=CC=C3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

Synthesis Analysis

The synthesis of quinazoline derivatives, including those similar to ethyl 4-anilino-2-quinazolinecarboxylate, often involves multistep chemical processes. For instance, a two-step synthesis starting from commercially available 2-aminobenzoic acids to quinolines, which are structurally related to quinazolines, has been reported (Jentsch et al., 2018). Another approach involves the cyclopropanation-ring expansion reaction of indoles with halodiazoacetates to form quinoline-3-carboxylates, hinting at the versatility of methods available for constructing quinazoline cores (Beilstein Journal of Organic Chemistry, 2015).

Molecular Structure Analysis

X-ray crystallography provides accurate molecular parameters, offering insights into the spatial arrangement of atoms within quinazoline derivatives. For example, the crystal structure of ethyl 3-(4-chlorobenzoyl)pyrrolo[1,2-c]quinazoline-1-carboxylate revealed the dimensions and angles of its tricyclic system, essential for understanding the molecular structure of related compounds (Caira et al., 2009).

Chemical Reactions and Properties

Quinazoline derivatives undergo various chemical reactions, highlighting their reactivity and functional group versatility. For instance, palladium-catalyzed oxidative carbonylation has been used to synthesize quinazoline derivatives, showcasing the compound's ability to participate in complex chemical transformations (Wang et al., 2018).

Physical Properties Analysis

The physical properties of quinazoline derivatives, such as solubility, melting point, and crystalline structure, are crucial for their practical applications. These properties are often determined through analytical techniques, including X-ray crystallography, which provides detailed information on the crystal packing and molecular geometry (Molecules, Tulyasheva et al., 2005).

Chemical Properties Analysis

The chemical properties of quinazoline derivatives are influenced by their molecular structure, including reactivity, acidity, and basicity. Studies on the reaction of 2-(acylamino)benzonitriles with primary aromatic amines provide a convenient synthesis route for 2-substituted 4-(arylamino)quinazolines, demonstrating the compound's chemical versatility and potential for further functionalization (Marinho & Proença, 2015).